Cas no 1357351-91-7 (4-(chloromethyl)-3-fluoro-pyridine hydrochloride)

• Product Name: 4-(chloromethyl)-3-fluoro-pyridine hydrochloride
• CAS No: 1357351-91-7
• MF: C₆H₆Cl₂FN
• MW: 182.022943019867
• MDL: MFCD23378478
• CID: 4590122
• PubChem ID: 71306203
• Update Time: 2025-06-24

4-(chloromethyl)-3-fluoro-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-fluoro-pyridine hydrochloride
• 4-(Chloromethyl)-3-fluoropyridine hydrochloride
• 4-Chloromethyl-3-fluoro-pyridine HCl
• 4-(chloromethyl)-3-fluoropyridine;hydrochloride
• AM806174
• 4-(chloromethyl)-3-fluoro-pyridine hydrochloride
• 4-(Chloromethyl)-3-fluoropyridine HCl
• DB-425544
• MFCD23378478
• SCHEMBL14486190
• BPGSQKGZJGWAEJ-UHFFFAOYSA-N
• AS-67068
• SY127097
• 4-Chloromethyl-3-fluoropyridine hydrochloride
• EN300-249629
• 4-(Chloromethyl)-3-fluoropyridinehydrochloride
• 1357351-91-7
• AKOS027255510

• MDL： MFCD23378478
• Inchi： 1S/C6H5ClFN.ClH/c7-3-5-1-2-9-4-6(5)8;/h1-2,4H,3H2;1H
• InChI Key： BPGSQKGZJGWAEJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1F.Cl

Computed Properties

• Exact Mass: 180.9861327 g/mol
• Monoisotopic Mass: 180.9861327 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 182.02

Additional information on 4-(chloromethyl)-3-fluoro-pyridine hydrochloride

Introduction to 4-(chloromethyl)-3-fluoro-pyridine hydrochloride (CAS No. 1357351-91-7)

4-(chloromethyl)-3-fluoro-pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1357351-91-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core with substituent groups, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The presence of both a chloromethyl and a fluoro group on the pyridine ring imparts unique reactivity, making it a valuable building block for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical and pharmacological assays. Its molecular structure, featuring a fluorine atom at the 3-position and a chloromethyl group at the 4-position, allows for selective functionalization, enabling chemists to design complex molecules with tailored properties. This feature is particularly advantageous in medicinal chemistry, where precise structural modifications can significantly influence biological activity.

In recent years, there has been growing interest in exploring the potential of 4-(chloromethyl)-3-fluoro-pyridine hydrochloride in the development of novel therapeutic agents. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, has been widely incorporated into pharmaceuticals. Similarly, the chloromethyl group serves as a versatile handle for further derivatization, allowing for the construction of diverse chemical libraries. These attributes make this compound a cornerstone in synthetic organic chemistry and drug design.

One of the most compelling aspects of 4-(chloromethyl)-3-fluoro-pyridine hydrochloride is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzyme systems relevant to cancer therapy. The pyridine scaffold is a common motif in many bioactive compounds, and modifications at specific positions can fine-tune their pharmacological profiles. The incorporation of both fluorine and chloromethyl groups provides a strategic balance between reactivity and stability, enabling the development of potent and selective inhibitors.

Recent advancements in computational chemistry have further highlighted the importance of 4-(chloromethyl)-3-fluoro-pyridine hydrochloride as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may influence its interactions with biological targets. Such insights are crucial for optimizing drug candidates and improving their efficacy. Additionally, green chemistry principles have been applied to streamline synthetic routes involving this compound, reducing waste and improving yields. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The pharmaceutical industry has also leveraged 4-(chloromethyl)-3-fluoro-pyridine hydrochloride in the development of vaccines and immunotherapeutics. The ability to modify its structure allows for the creation of compounds that can modulate immune responses without excessive toxicity. This has opened new avenues for treating autoimmune diseases and infections. Furthermore, its role in antiviral research cannot be overstated. The unique chemical properties of this compound have been exploited to design molecules that interfere with viral replication mechanisms.

In conclusion, 4-(chloromethyl)-3-fluoro-pyridine hydrochloride (CAS No. 1357351-91-7) represents a cornerstone in modern pharmaceutical chemistry. Its versatile structure and functional groups make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further. The integration of cutting-edge technologies such as computational modeling and green chemistry principles ensures that its potential will be fully realized in the years to come.